Cas no 1261802-89-4 (4,4'-Bis(trifluoromethyl)-3-(difluoromethoxy)biphenyl)

• Product Name: 4,4'-Bis(trifluoromethyl)-3-(difluoromethoxy)biphenyl
• CAS No: 1261802-89-4
• MF: C₁₅H₈F₈O
• MW: 356.210652351379
• CID: 4994915
• Update Time: 2025-10-24

4,4'-Bis(trifluoromethyl)-3-(difluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bis(trifluoromethyl)-3-(difluoromethoxy)biphenyl

• Inchi： 1S/C15H8F8O/c16-13(17)24-12-7-9(3-6-11(12)15(21,22)23)8-1-4-10(5-2-8)14(18,19)20/h1-7,13H
• InChI Key： PZAMJWYNTAERAJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1OC(F)F)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 397
• XLogP3: 6.2
• Topological Polar Surface Area: 9.2

Additional information on 4,4'-Bis(trifluoromethyl)-3-(difluoromethoxy)biphenyl

Recent Advances in the Study of 4,4'-Bis(trifluoromethyl)-3-(difluoromethoxy)biphenyl (CAS: 1261802-89-4)

4,4'-Bis(trifluoromethyl)-3-(difluoromethoxy)biphenyl (CAS: 1261802-89-4) is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

The compound's structure, characterized by the presence of trifluoromethyl and difluoromethoxy groups, imparts high lipophilicity and metabolic stability, making it an attractive scaffold for drug design. Recent synthetic methodologies have focused on optimizing the efficiency and yield of its production, with particular emphasis on green chemistry approaches to minimize environmental impact. Advances in catalytic systems and reaction conditions have significantly improved the scalability of its synthesis, facilitating its use in large-scale pharmaceutical applications.

In terms of biological activity, 4,4'-Bis(trifluoromethyl)-3-(difluoromethoxy)biphenyl has shown promising results in preclinical studies as a modulator of protein-protein interactions (PPIs) involved in inflammatory and oncogenic pathways. Specifically, it has been investigated as a potential inhibitor of NF-κB signaling, a critical pathway in chronic inflammation and cancer progression. Mechanistic studies have revealed that the compound binds to specific domains of target proteins, disrupting their interaction with downstream effectors and thereby attenuating pathological signaling cascades.

Furthermore, recent pharmacokinetic and toxicological evaluations have provided valuable insights into the compound's safety profile and bioavailability. Studies in animal models have demonstrated favorable absorption and distribution characteristics, with minimal off-target effects. These findings support its potential as a lead compound for further optimization and clinical development. However, challenges remain in addressing its relatively low aqueous solubility, which may limit its formulation options for oral delivery.

Looking ahead, ongoing research is exploring the derivatization of 4,4'-Bis(trifluoromethyl)-3-(difluoromethoxy)biphenyl to enhance its pharmacological properties. Computational modeling and structure-activity relationship (SAR) studies are being employed to identify key structural modifications that could improve potency, selectivity, and drug-like characteristics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic candidates.

In conclusion, 4,4'-Bis(trifluoromethyl)-3-(difluoromethoxy)biphenyl represents a versatile and promising scaffold in medicinal chemistry, with broad applicability in the development of novel therapeutics. Continued research into its synthetic accessibility, biological mechanisms, and pharmacokinetic properties will be crucial for unlocking its full potential in addressing unmet medical needs. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in the chemical biology and pharmaceutical sectors.